6-(4-Bromo-3-formyl-phenoxy)-nicotinonitrile

• Molecular Formula: C13H7BrN2O2
• Molecular Weight: 303.11 g/mol
• IUPAC Name: 6-(4-bromo-3-formylphenoxy)pyridine-3-carbonitrile
• InChI: InChI=1S/C13H7BrN2O2/c14-12-3-2-11(5-10(12)8-17)18-13-4-1-9(6-15)7-16-13/h1-5,7-8H
• InChI Key: SRPZHJWFJWRFGI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OC2=NC=C(C=C2)C#N)C=O)Br

Description

6-(4-Bromo-3-formyl-phenoxy)-nicotinonitrile is a useful research compound. Its molecular formula is C13H7BrN2O2 and its molecular weight is 303.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-chloro-nicotinonitrile (3.5 g, 25.0 mmol, 1.0 eq.), 2-bromo-5-hydroxy-benzaldehyde (5.0 g, 25.0 mmol, 1.0 eq.) in DMF (40.0 mL) was added K2CO3 (4.1 g, 30.0 mmol, 1.2 eq.) under nitrogen atmosphere. The mixture was heated at 80° C. overnight. After cooling to room temperature, the mixture was poured into EtOAc (30 mL) and H2O (30 mL). The layers were separated and the aqueous phase was extracted with EtOAc (3×20 mL). Combined organic extracts was washed with brine (30 mL), dried over MgSO4, filtered and the filtrate was concentrated under reduced pressure. The residue was applied to silica chromatography eluting with MeOH/DCM (0:100 to 10:90) to give 6-(4-bromo-3-formyl-phenoxy)-nicotinonitrile as a white solid. 1H NMR (CHLOROFORM-d) δ: 10.35 (s, 1H), 8.43 (dd, J=2.3, 0.6 Hz, 1H), 7.98 (dd, J=8.6, 2.3 Hz, 1H), 7.69-7.77 (m, 2H), 7.30 (dd, J=8.6, 3.0 Hz, 1H), 7.12 (dd, J=8.6, 0.8 Hz, 1H). Amount obtained, 5.92 g, 78% yield.